1-(4-Hydroxybutyl)quinazoline-2,4(1H,3H)-dione

• Molecular Formula: C12H14N2O3
• Molecular Weight: 234.25 g/mol
• IUPAC Name: 1-(4-hydroxybutyl)quinazoline-2,4-dione
• InChI: InChI=1S/C12H14N2O3/c15-8-4-3-7-14-10-6-2-1-5-9(10)11(16)13-12(14)17/h1-2,5-6,15H,3-4,7-8H2,(H,13,16,17)
• InChI Key: ZKKFSOZQBFXGDX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)NC(=O)N2CCCCO

Description

1-(4-Hydroxybutyl)quinazoline-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C12H14N2O3 and its molecular weight is 234.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred suspension of 1-(3-carboxypropyl)-2,4(1H,3H)-quinazolinedione (2.00 g) in tetrahydrofuran (40 ml) was added 1M borane in tetrahydrofuran (24.2 ml) on an ice-bath, and the mixture was stirred for additional 2 hours at room temperature. The reaction mixture was quenched with 1N hydrochloric acid, and the organic solvent was evaporated. The residue was triturated with water, filtered and washed in turn with water and ethyl ether to give 1-(4-hydroxybutyl)-2,4(1H,3H)-quinazolinedione (1.74 g) as a crystal.